Cas no 1546117-86-5 (6-(but-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-(but-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic acid
• CAS No: 1546117-86-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5698392
• PubChem ID: 81857623
• Update Time: 2025-08-01

6-(but-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1546117-86-5
• 6-[(but-3-yn-1-yl)amino]-2-methylpyridine-3-carboxylicacid
• EN300-1449866
• 6-[(but-3-yn-1-yl)amino]-2-methylpyridine-3-carboxylic acid
• AKOS020839139
• 3-Pyridinecarboxylic acid, 6-(3-butyn-1-ylamino)-2-methyl-
• 6-(but-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-3-4-7-12-10-6-5-9(11(14)15)8(2)13-10/h1,5-6H,4,7H2,2H3,(H,12,13)(H,14,15)
• InChI Key： DDRJDELMSYAOGA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=NC=1C)NCCC#C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 398.1±42.0 °C(Predicted)
• pka: 2?+-.0.25(Predicted)

Additional information on 6-(but-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic acid

6-(But-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

6-(But-3-yn-1-yl)amino-2-methylpyridine-3-carboxylic acid, identified by the CAS number 1546117865, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structure featuring a pyridine ring with substituents at positions 2, 3, and 6, has garnered attention due to its potential applications in drug design and material science. The compound's structure includes a methyl group at position 2, a carboxylic acid group at position 3, and an aminoalkynyl group at position 6, which contributes to its versatile reactivity and functional properties.

The synthesis of 6-(but-3-yn-1-yl)amino-substituted pyridine derivatives has been extensively studied in recent years. Researchers have explored various methodologies to construct this compound, including nucleophilic aromatic substitution and cross-coupling reactions. These studies have highlighted the importance of precise control over reaction conditions to achieve high yields and selectivity. For instance, the use of palladium catalysts in coupling reactions has been shown to facilitate the formation of the aminoalkynyl group at position 6, ensuring the stability and functionality of the resulting product.

In terms of applications, 6-(but-3-yn-1-yl)amino-substituted pyridine derivatives have demonstrated potential in the development of bioactive molecules. Recent studies have investigated their role as inhibitors of specific enzymes, such as kinases and proteases, which are implicated in various pathological conditions. The presence of the carboxylic acid group at position 3 provides an additional site for functionalization, enabling researchers to explore diverse chemical modifications that could enhance bioavailability or target specificity.

Moreover, the alkynyl group at position 6 introduces unique electronic and steric properties to the molecule. This feature has been leveraged in click chemistry approaches, where the alkyne can undergo cycloaddition reactions with azides or other strained alkenes to form stable bicyclic structures. Such reactions have opened new avenues for constructing complex molecular frameworks with potential applications in drug delivery systems and advanced materials.

The structural versatility of 6-(but-3-ylnyl)amino-substituted pyridines also makes them valuable in supramolecular chemistry. Researchers have utilized their ability to form hydrogen bonds and π–π interactions to design self-assembling systems with tailored properties. These systems hold promise for applications in sensors, catalysis, and nanotechnology.

In conclusion, 6-(but-3-ylnyl)amino-substituted pyridine derivatives represent a fascinating class of compounds with diverse functional groups and promising applications across multiple disciplines. As research continues to uncover their full potential, this compound is expected to play a pivotal role in advancing both fundamental understanding and practical innovations in chemistry and related fields.